2-Hydroxy-3-[(1-hydroxypentan-2-YL)amino]propane-1-sulfonic acid

• CAS No.: 906073-25-4
• Molecular Formula: C8H19NO5S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 2-hydroxy-3-(1-hydroxypentan-2-ylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO5S/c1-2-3-7(5-10)9-4-8(11)6-15(12,13)14/h7-11H,2-6H2,1H3,(H,12,13,14)
• InChI Key: POZIHNDWKOAZFG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CO)NCC(CS(=O)(=O)O)O

Description

2-Hydroxy-3-[(1-hydroxypentan-2-yl)amino]propane-1-sulfonic acid is a chemical compound known for its unique structure and properties. It is characterized by the presence of a hydroxy group, an amino group, and a sulfonic acid group, making it a versatile compound in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-3-[(1-hydroxypentan-2-yl)amino]propane-1-sulfonic acid typically involves the reaction of appropriate starting materials under controlled conditions. One common method includes the reaction of 2-hydroxypropane-1-sulfonic acid with 1-hydroxypentan-2-ylamine. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems to optimize the reaction efficiency. The use of advanced purification techniques, such as crystallization and chromatography, ensures the final product meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-3-[(1-hydroxypentan-2-yl)amino]propane-1-sulfonic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.

Substitution: The hydroxy and amino groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired products are obtained.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acid derivatives, while substitution reactions can produce a variety of amino and hydroxy-substituted compounds.

Scientific Research Applications

2-Hydroxy-3-[(1-hydroxypentan-2-yl)amino]propane-1-sulfonic acid has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug precursor or active pharmaceutical ingredient.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-[(1-hydroxypentan-2-yl)amino]propane-1-sulfonic acid involves its interaction with specific molecular targets and pathways. The hydroxy and amino groups allow it to form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their structure and function. The sulfonic acid group can participate in acid-base reactions, further modulating its activity.

Comparison with Similar Compounds

Similar Compounds

• 3-[(1-Hydroxyethyl)amino]propane-1-sulfonic acid
• 2-Hydroxy-3-[(1-hydroxyethyl)amino]propane-1-sulfonic acid
• 3-[(1-Hydroxypropyl)amino]propane-1-sulfonic acid

Uniqueness

2-Hydroxy-3-[(1-hydroxypentan-2-yl)amino]propane-1-sulfonic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties